Cas no 17321-38-9 (3-Iodo-6-isopropoxypyridazine)

• Product Name: 3-Iodo-6-isopropoxypyridazine
• CAS No: 17321-38-9
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• MDL: MFCD16988472
• CID: 1039561
• PubChem ID: 21816197
• Update Time: 2025-06-13

3-Iodo-6-isopropoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-isopropoxypyridazine
• 3-iodo-6-propan-2-yloxypyridazine
• 3-iodo-6-isopropoxy-pyridazine
• 6-Isopropyloxy-3-jod-pyridazin
• AK104713
• ANW-71064
• CTK8C4111
• FT-0689731
• KB-236388
• WRVGORYBTBABIC-UHFFFAOYSA-N
• 8934AA
• FCH1349176
• 3-Iodo-6-[(propan-2-yl)oxy]pyridazine
• Pyridazine, 3-iodo-6-(1-methylethoxy)-
• AX8238921
• AKOS016008278
• C73322
• C7H9IN2O
• A881795
• 17321-38-9
• 3-iodo-6-(propan-2-yloxy)pyridazine
• DTXSID20618368
• CS-0154148
• DB-331358
• MFCD16988472
• DS-4284
• SCHEMBL256065

• MDL： MFCD16988472
• Inchi： 1S/C7H9IN2O/c1-5(2)11-7-4-3-6(8)9-10-7/h3-5H,1-2H3
• InChI Key： WRVGORYBTBABIC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=N1)OC(C)C

Computed Properties

• Exact Mass: 263.97596g/mol
• Monoisotopic Mass: 263.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 1.6

3-Iodo-6-isopropoxypyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Iodo-6-isopropoxypyridazine

Recent Advances in the Study of 3-Iodo-6-isopropoxypyridazine (CAS: 17321-38-9) in Chemical Biology and Pharmaceutical Research

3-Iodo-6-isopropoxypyridazine (CAS: 17321-38-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridazine core functionalized with an iodine atom and an isopropoxy group, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other biologically active agents.

Recent studies have focused on the synthetic utility of 3-Iodo-6-isopropoxypyridazine in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which enable the introduction of diverse substituents at the iodine position. These transformations are critical for the rapid generation of compound libraries for high-throughput screening. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel pyridazine-based kinase inhibitors with potent activity against cancer cell lines.

In addition to its synthetic applications, 3-Iodo-6-isopropoxypyridazine has been investigated for its direct biological effects. A recent preprint on bioRxiv highlighted its role as a modulator of protein-protein interactions, particularly in the context of neurodegenerative diseases. The study revealed that derivatives of this compound could disrupt pathological protein aggregates, offering a potential therapeutic strategy for conditions like Alzheimer's disease.

The pharmacokinetic properties of 3-Iodo-6-isopropoxypyridazine and its derivatives have also been a subject of investigation. A 2024 report in ACS Pharmacology & Translational Science detailed the metabolic stability and bioavailability of several analogs, providing insights into their potential as drug candidates. The study emphasized the importance of the isopropoxy group in enhancing membrane permeability and metabolic resistance, which are crucial factors for oral drug development.

Despite these promising findings, challenges remain in the optimization of 3-Iodo-6-isopropoxypyridazine-based therapeutics. Issues such as off-target effects and synthetic scalability need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its biological relevance make it a compelling subject for ongoing studies in chemical biology and drug discovery.

In conclusion, 3-Iodo-6-isopropoxypyridazine (CAS: 17321-38-9) represents a valuable tool and target in modern pharmaceutical research. Its applications span from synthetic chemistry to direct therapeutic intervention, underscoring its importance in the field. Continued exploration of its properties and derivatives is likely to yield further breakthroughs in the treatment of various diseases.